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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroflumethiazide is a thiazide diuretic utilized in the management of hypertension and
edema.[1][2][3] Its isotopically labeled analog, Hydroflumethiazide-13CD2, serves as an
essential internal standard for the accurate quantification of hydroflumethiazide in biological
matrices using mass spectrometry-based assays, such as GC- or LC-MS. The use of a stable
isotope-labeled internal standard is critical for correcting variations in sample preparation and
instrument response, thereby ensuring the reliability of analytical data.

These application notes provide a detailed protocol for the preparation of stock solutions of
Hydroflumethiazide-13CD2, including information on its physicochemical properties, handling,
and storage.

Physicochemical Properties and Safety Data

A comprehensive understanding of the compound's properties is crucial for the accurate
preparation of stock solutions and for ensuring laboratory safety.

Quantitative Data Summary
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The following table summarizes the key quantitative data for Hydroflumethiazide-13CD2 and
its unlabeled counterpart.

Property Hydroflumethiazide-13CD2 Hydroflumethiazide
Molecular Formula C7[:3C]HeD2F3N304S:2 CsHsF3N304S:2
Formula Weight 334.3 g/mol 331.3 g/mol
Purit =>99% deuterated forms (d1- Pharmaceutical Primary
uri
Y d2) Standard
] ) White to cream-colored
Formulation Solid _
crystalline powder
Acetone: >100 mg/mL,
B Soluble in DMSO and Methanol: 58 mg/mL,
Solubility o
Methanol Acetonitrile: 43 mg/mL, Water:
0.3 mg/mL
Storage Temperature -20°C 2-8°C
Stability > 4 years Unstable in alkaline solutions

Safety Precautions

Hydroflumethiazide may cause respiratory and skin sensitization. Therefore, it is essential to
handle the compound in a well-ventilated area and to use appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid breathing dust or
fumes. In case of contact with skin or eyes, rinse immediately with plenty of water.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol outlines the steps for preparing a 1 mg/mL stock solution of Hydroflumethiazide-
13CD2 in methanol.

Materials and Equipment
o Hydroflumethiazide-13CD2 solid
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Methanol (HPLC grade or higher)

Analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Micropipettes

Vortex mixer

Amber glass vials for storage

Procedure

Equilibration: Allow the vial containing Hydroflumethiazide-13CD2 to equilibrate to room
temperature before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of Hydroflumethiazide-13CD2 solid using an
analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the
compound.

Dissolution: Quantitatively transfer the weighed solid into a clean, dry volumetric flask of the
desired volume (e.g., 1 mL).

Solvent Addition: Add a small amount of methanol to the volumetric flask to dissolve the
solid.

Vortexing: Gently vortex the flask to ensure complete dissolution of the solid.

Volume Adjustment: Once the solid is completely dissolved, add methanol to the flask up to
the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

Storage: Transfer the prepared stock solution into a clean, amber glass vial. Label the vial
clearly with the compound name, concentration, solvent, preparation date, and initials of the
preparer. Store the stock solution at -20°C.
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Experimental Workflow Diagram

The following diagram illustrates the workflow for the preparation of the Hydroflumethiazide-
13CD2 stock solution.
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Caption: Workflow for preparing Hydroflumethiazide-13CD2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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